Cas no 496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-)

• Product Name: Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
• CAS No: 496864-02-9
• MF: C₁₃H₈N₄
• MW: 220.229421615601
• CID: 1529307
• Update Time: 2024-08-24

Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
• Benzonitrile, 4-(5H-pyrrolo[2,3-b]pyrazin-6-yl)-

• Inchi： 1S/C13H8N4/c14-8-9-1-3-10(4-2-9)11-7-12-13(17-11)16-6-5-15-12/h1-7H,(H,16,17)
• InChI Key： LJVIXSSNTIXTNB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2NC3=NC=CN=C3C=2)C=C1

Computed Properties

• Exact Mass: 220.07504

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 61.07
• pka: 10.41±0.50(Predicted)